5-chloro-N-[2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl]thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[2-(3-cyclopropyl-5-oxo-4-phenyl-1,2,4-triazol-1-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H17ClN4O2S/c19-15-9-8-14(26-15)17(24)20-10-11-22-18(25)23(13-4-2-1-3-5-13)16(21-22)12-6-7-12/h1-5,8-9,12H,6-7,10-11H2,(H,20,24)
• InChI Key: FAGNVFUMEGMHBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)N2C3=CC=CC=C3)CCNC(=O)C4=CC=C(S4)Cl
• Molecular Formula: C18H17ClN4O2S
• Molecular Weight: 388.9 g/mol

Description

5-chloro-N-[2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H17ClN4O2S and its molecular weight is 388.9 g/mol. The purity is usually 95%.
The exact mass of the compound 5-chloro-N-[2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl]thiophene-2-carboxamide is 388.0760747 g/mol and the complexity rating of the compound is 592. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-chloro-N-[2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl]thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-chloro-N-[2-(3-cyclopropyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl]thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticoagulant and Antiplatelet Activity

The compound acts as an inhibitor of blood coagulation factor Xa. .

Transition Metal-Catalyzed Reactions

a. Suzuki–Miyaura Coupling: The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. This compound can serve as an organoboron reagent in SM coupling. The broad application of SM coupling arises from its mild reaction conditions, functional group tolerance, and environmentally benign nature. .

Hydromethylation and Alkene Functionalization

a. Protodeboronation: The compound can undergo protodeboronation, which is useful for functionalizing boronic esters. When paired with a Matteson–CH2–homologation, it allows for formal anti-Markovnikov alkene hydromethylation. .

Plant Hormone Analog

a. Indole Derivatives: Indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants. .

Mechanism of Action

Target of Action

The primary target of this compound is the blood coagulation factor Xa . Factor Xa plays a crucial role in the coagulation cascade, which is a series of reactions that ultimately leads to the formation of a blood clot. By inhibiting factor Xa, the compound can prevent the formation of blood clots .

Mode of Action

The compound acts as an inhibitor of factor Xa . It binds to the active site of factor Xa, preventing it from catalyzing the conversion of prothrombin to thrombin, a key step in the coagulation cascade . This inhibition disrupts the coagulation cascade, preventing the formation of blood clots .

Biochemical Pathways

The compound affects the coagulation cascade , a biochemical pathway that leads to blood clot formation . By inhibiting factor Xa, the compound disrupts this pathway, preventing the conversion of prothrombin to thrombin . This prevents the formation of fibrin, the protein that forms the structure of blood clots .

Result of Action

The primary result of the compound’s action is the prevention of blood clot formation . By inhibiting factor Xa, the compound disrupts the coagulation cascade, preventing the formation of blood clots . This can help to prevent thromboembolic disorders, such as myocardial infarction, stroke, and deep venous thrombosis .